Cas no 1250580-15-4 (6-(2,4-dichlorophenyl)pyrimidin-4-amine)

• Product Name: 6-(2,4-dichlorophenyl)pyrimidin-4-amine
• CAS No: 1250580-15-4
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• CID: 5548490
• Update Time: 2025-05-20

6-(2,4-dichlorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dichlorophenyl)pyrimidin-4-amine

• Inchi： 1S/C10H7Cl2N3/c11-6-1-2-7(8(12)3-6)9-4-10(13)15-5-14-9/h1-5H,(H2,13,14,15)
• InChI Key： KOYDVFPZGULBIC-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(Cl)C=C2Cl)=CC(N)=N1

Additional information on 6-(2,4-dichlorophenyl)pyrimidin-4-amine

6-(2,4-Dichlorophenyl)Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No 1250580-15-4, commonly referred to as 6-(2,4-dichlorophenyl)pyrimidin-4-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyrimidine ring substituted with a 2,4-dichlorophenyl group at the 6-position and an amino group at the 4-position, exhibits unique chemical properties and potential applications in drug discovery and materials science.

Pyrimidine derivatives have long been recognized for their versatility in organic synthesis. The presence of the pyrimidine ring in 6-(2,4-dichlorophenyl)pyrimidin-4-amine provides a platform for further functionalization, enabling the exploration of diverse chemical reactions and biological activities. Recent studies have highlighted the importance of such compounds in designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 6-(2,4-dichlorophenyl)pyrimidin-4-amine typically involves multi-step organic reactions, often utilizing microwave-assisted techniques to enhance reaction efficiency. These methods not only ensure high yields but also contribute to the sustainability of chemical processes. Researchers have reported that the compound can be synthesized via nucleophilic aromatic substitution or through amination reactions, depending on the starting materials and reaction conditions.

In terms of biological activity, 6-(2,4-dichlorophenyl)pyrimidin-4-amine has shown promising results in preclinical studies. For instance, it has demonstrated selective inhibition against certain kinases, making it a potential candidate for anticancer drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of inflammatory diseases and immune disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 6-(2,4-dichlorophenyl)pyrimidin-4-amine with greater accuracy. Molecular docking studies have revealed its potential to bind to key proteins involved in disease progression, further underscoring its therapeutic potential. These findings align with experimental data obtained from in vitro assays, reinforcing the compound's suitability for drug development.

Beyond its pharmacological applications, 6-(2,4-dichlorophenyl)pyrimidin-4-amine has also been investigated for its role in materials science. Its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in thin-film transistor applications, highlighting its potential impact on next-generation electronic devices.

From an environmental standpoint, understanding the toxicity profile of 6-(2,4-dichlorophenyl)pyrimidin-4-amine is crucial for ensuring safe handling and disposal. Recent toxicological studies have indicated that while the compound exhibits moderate cytotoxicity against certain cell lines, its acute toxicity is relatively low under standard experimental conditions. These findings are essential for guiding safety protocols during large-scale synthesis and industrial applications.

In conclusion, 6-(2,4-dichlorophenyl)pyrimidin-4-amine represents a versatile molecule with multifaceted applications across various scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.